Cas no 1805127-85-8 (6-Cyano-4,5-dibromopyrimidine)

6-Cyano-4,5-dibromopyrimidine structure
6-Cyano-4,5-dibromopyrimidine structure
Product Name:6-Cyano-4,5-dibromopyrimidine
CAS No:1805127-85-8
MF:C5HBr2N3
MW:262.889538526535
CID:4826603
Update Time:2023-08-19

6-Cyano-4,5-dibromopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Cyano-4,5-dibromopyrimidine
    • Inchi: 1S/C5HBr2N3/c6-4-3(1-8)9-2-10-5(4)7/h2H
    • InChI Key: OMXZQOOHRJIZGZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CN=C1C#N)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • XLogP3: 2
  • Topological Polar Surface Area: 49.6

6-Cyano-4,5-dibromopyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A039001840-250mg
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
250mg
$816.91 2022-04-01
Alichem
A039001840-500mg
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
500mg
$1,212.63 2022-04-01
Alichem
A039001840-1g
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
1g
$2,206.43 2022-04-01
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.